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Compound of Interest

Compound Name: Metapristone

Cat. No.: B024121

For Immediate Release

Researchers, scientists, and drug development professionals handling mifepristone must
adhere to strict disposal procedures to ensure laboratory safety, environmental protection, and
regulatory compliance. This guide provides essential, step-by-step information for the proper
management and disposal of mifepristone waste in a laboratory setting.

Mifepristone, a synthetic steroid with antiprogestational and antiglucocorticoid effects, is
categorized as a reproductive hazard.[1][2] Improper disposal can pose risks to both human
health and the environment. Therefore, it is crucial to follow established protocols for its
handling and disposal.

Chemical and Physical Properties of Mifepristone

A summary of the key quantitative data for mifepristone is presented in the table below for easy
reference. This information is critical for understanding its behavior and potential interactions.
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Property Value
Molecular Formula C29H35NO2
Molecular Weight 429.6 g/mol
Appearance Yellow powder[3]
Melting Point 191-196°CJ3]
Very soluble in methanol, chloroform, and
Solubility acetone. Poorly soluble in water, hexane, and
isopropyl ether.[3]
Store in a tightly closed container in a dry, cool,
Storage

and well-ventilated place.[1]

Mifepristone Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper

disposal of mifepristone in a laboratory setting.
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Mifepristone Disposal Workflow
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Caption: Mifepristone Disposal Decision Workflow.
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Step-by-Step Disposal Procedures

The following protocols are based on information from Safety Data Sheets (SDS) and general
guidelines for hazardous waste management.[1][4]

1. Personal Protective Equipment (PPE): Before handling mifepristone waste, ensure you are
wearing appropriate PPE, including:

o Safety glasses

o Chemical-resistant gloves

e Lab coat

2. Waste Segregation and Collection:

¢ Do not mix mifepristone waste with non-hazardous waste.

o Collect all solid mifepristone waste, including unused or expired product, contaminated
labware (e.g., weighing boats, pipette tips), and contaminated PPE, in a designated
hazardous waste container.

e The container must be:
o Clearly labeled as "Hazardous Waste" and with the chemical name "Mifepristone."
o Made of a material compatible with the waste.
o Kept securely sealed when not in use.

3. Liquid Waste:

e Do not discharge mifepristone solutions down the drain.[1]

o Collect liquid waste containing mifepristone in a separate, sealed, and clearly labeled
hazardous waste container.

4. Decontamination of Labware:
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o Reusable labware that has come into contact with mifepristone should be decontaminated. A
triple rinse with a suitable solvent (e.g., methanol or acetone, in which mifepristone is very
soluble) can be effective.[3]

e The solvent rinsate must be collected and disposed of as hazardous waste.
5. Final Disposal:

» Mifepristone waste must be disposed of through a licensed chemical waste disposal
company.[1][5]

e The preferred method of disposal is controlled incineration with flue gas scrubbing.[1] This
process ensures the complete destruction of the active pharmaceutical ingredient.

¢ In some cases, after appropriate treatment, the residue may be disposed of in a sanitary
landfill, but this should only be done by the licensed disposal facility in accordance with local,
state, and federal regulations.[1][5]

6. Contaminated Packaging:

o Empty containers that held mifepristone should be triple-rinsed with an appropriate solvent.
The rinsate must be collected as hazardous waste.

 After rinsing, the packaging can be punctured to render it unusable and then disposed of in a
sanitary landfill or recycled, depending on institutional policies and local regulations.[1]

Regulatory Considerations

In the United States, the disposal of pharmaceutical waste is regulated by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7]
While mifepristone is not explicitly listed as a P- or U-listed hazardous waste, its reproductive
toxicity (H360) means it may be classified as a characteristic hazardous waste depending on
state and local regulations.[2][8] It is imperative to consult your institution's Environmental
Health and Safety (EHS) department for specific guidance and to ensure compliance with all
applicable regulations.[4]

Environmental Impact
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An environmental assessment conducted in 1996 concluded that the use and disposal of
mifepristone were not expected to have a significant adverse environmental effect.[5] However,
concerns have been raised more recently about the potential for endocrine-disrupting effects of
pharmaceuticals in waterways.[3] Adherence to proper disposal procedures is essential to
minimize any potential environmental release.

By following these guidelines, laboratory professionals can ensure the safe and responsible
disposal of mifepristone, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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